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Compound of Interest

Compound Name: 2-Bromo-4-chloro-1-nitrobenzene

Cat. No.: B1277871

Proper disposal of 2-Bromo-4-chloro-1-nitrobenzene is critical for laboratory safety and
environmental protection. This substance is a halogenated nitroaromatic compound and must
be treated as hazardous waste. Adherence to established protocols is essential to mitigate
risks to personnel and the environment.

Hazard Profile and Safety Summary

Based on data for structurally similar halogenated nitrobenzenes, 2-Bromo-4-chloro-1-
nitrobenzene should be handled as a hazardous substance. The primary hazards associated
with this class of compounds are summarized below.
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Hazard Classification

Description of Risk

Primary Precautionary
Statement

Acute Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled.

[1](2]

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.[1]

Skin Corrosion/Irritation

Causes skin irritation.[1][2][3]

P302 + P352: IF ON SKIN:
Wash with plenty of soap and

water.[2]

Eye Damage/Irritation

Causes serious eye irritation.

[1](21[3]

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2]

Respiratory Irritation

May cause respiratory tract
irritation.[1][2][3]

P304 + P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[2]

Personal Protective Equipment (PPE)

When handling 2-Bromo-4-chloro-1-nitrobenzene for disposal, the following personal

protective equipment is mandatory:

» Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[4]

o Skin Protection: Use impervious gloves (e.g., nitrile rubber) and protective clothing to prevent

skin contact.[1] Contaminated gloves should be disposed of as hazardous waste.[1]

o Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.[1] Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[1][5]

Spill and Contamination Cleanup
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In the event of a spill, follow these procedures:

e Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential
personnel.[6]

» Containment: Prevent the spill from entering drains or water courses.[6] Cover drains if
necessary.

o Cleanup: For solid spills, carefully sweep or scoop the material to avoid creating dust.[1][2]
Collect the material and place it into a suitable, labeled, and closed container for disposal.[2]

[6]

o Decontamination: Clean the affected area thoroughly. Dispose of all contaminated materials
(e.g., paper towels, absorbent pads) as hazardous waste.

Step-by-Step Disposal Protocol

Disposal of 2-Bromo-4-chloro-1-nitrobenzene must comply with all local, state, and federal
regulations. Never dispose of this chemical down the drain or in regular trash.[7][8]

o Waste Segregation: This chemical must be segregated as halogenated organic waste.[9][10]
Do not mix it with non-halogenated solvents, acids, bases, or other incompatible waste
streams.[10]

e Containerization:

o Collect waste in its original container or a designated, compatible, and clearly labeled
hazardous waste container.[11] The container must be kept tightly closed and in good
condition.[5][11]

o Label the container with "Hazardous Waste," the full chemical name "2-Bromo-4-chloro-
1-nitrobenzene,"” and any associated hazard warnings.[8]

o Do not fill waste containers beyond 90% of their capacity to allow for expansion.[11]

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[4][5] This storage area should be a designated satellite accumulation
area.
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» Final Disposal: Arrange for the disposal of the waste through a licensed professional waste
disposal company.[1][7] The recommended method of destruction is typically high-
temperature incineration in a chemical incinerator equipped with an afterburner and scrubber
to neutralize hazardous combustion byproducts like nitrogen oxides and hydrogen halides.[1]

[5107]

Disposal Workflow Diagram

The following diagram outlines the logical steps and decision points for the proper disposal of

2-Bromo-4-chloro-1-nitrobenzene.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://cdnisotopes.com/media/catalog/product/d/-/d-5023.pdf
https://www.oxfordlabchem.com/msds/PARA%20CHLORO%20NITRO%20BENZENE.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-5023.pdf
https://www.fishersci.com/store/msds?partNumber=AC109630010&countryCode=US&language=en
https://www.oxfordlabchem.com/msds/PARA%20CHLORO%20NITRO%20BENZENE.pdf
https://www.benchchem.com/product/b1277871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation & Collection

Identify Waste:
2-Bromo-4-chloro-1-nitrobenzene
(Solid or Contaminated Material)

'

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

'

Segregate as Halogenated
Organic Waste

'

Select Labeled, Compatible
Waste Container

'

Transfer Waste to Container
(Avoid Dust/Spills)

'

Securely Seal Container
(Do not exceed 90% capacity)

Interim [Storage

Store in Designated
Satellite Accumulation Area

'

Check for Leaks or
Improper Labeling

Final Dlisposal

Contact Licensed Hazardous
Waste Disposal Service

Arrange for Pickup and
Provide Waste Manifest

Final Disposal Method:
Chemical Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Bromo-4-chloro-1-nitrobenzene.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1277871?utm_src=pdf-body-img
https://www.benchchem.com/product/b1277871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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